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Executive Summary

N,N,N',N'-Tetramethylmalonamide (TMMA) represents a critical structural motif in the field of
separation science and coordination chemistry. While often overshadowed by its more lipophilic
derivatives (e.g., DMDOHEMA) in industrial nuclear reprocessing (DIAMEX processes), TMMA
serves as the fundamental "model diamide."[1] Its compact structure allows for precise
crystallographic characterization of lanthanide/actinide complexes, providing the mechanistic
baseline for designing advanced extractants.[1]

This guide moves beyond basic catalog data to analyze TMMA's physical behaviors, providing
researchers with the operational parameters necessary for solvent extraction, organic
synthesis, and ligand design.[1]

Part 1: Chemical Identity & Structural Analysis[1]

TMMA is a short-chain, tetra-alkylated diamide.[1] Unlike primary amides, it lacks hydrogen
bond donors, resulting in distinct solubility and volatility profiles.[1] Its "bite angle"—determined
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by the central methylene bridge—is optimized for bidentate coordination with f-block elements.

[1]

Core Identity Data[1][2]

Parameter Value

IUPAC Name N,N,N',N'-Tetramethylpropanediamide
CAS Number 7313-22-6

Molecular Formula C7H14N202

Molecular Weight 158.20 g/mol

SMILES CN(C)C(=0)CC(=O)N(C)C

Structural Class 1,3-Diamide (Malonamide derivative)

Structural Visualization (Graphviz)[1]

The following diagram illustrates the functional connectivity and the chelation "pocket" formed
by the two carbonyl oxygens, which is critical for metal binding.
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Caption: Structural connectivity of TMMA highlighting the bidentate coordination mechanism
where carbonyl oxygens act as hard Lewis bases for metal chelation.

Part 2: Critical Physical Properties[1]

For process engineers and experimentalists, the following properties dictate how TMMA
behaves in a reactor or extraction column.

Thermodynamic & Transport Data[1]
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Property

Value

Operational Implication

Physical State (20°C)

Liquid (Colorless to pale

yellow)

Easy to pump/meter; no
dissolution step required for

neat usage.[1]

Melting Point

~23-25°C

Critical Caution: It sits right at
room temperature.[1] It may
supercool or solidify in HVAC-
controlled labs.[1] Mild heating
is recommended before

dispensing.[1]

Boiling Point

268°C (760 mmHg) / 160°C
(10 mmHg)

High boiling point makes it
suitable for high-temp
reactions but difficult to remove
via standard rotary
evaporation.[1] Vacuum

distillation is required.[1]

Density

1.035-1.10 g/cm3

Phase Separation: Density is
very close to water (1.0 g/cms).
[1] In solvent extraction, this
requires a diluent (e.g.,
dodecane) to lower organic
phase density and ensure

rapid phase disengagement.[1]

Refractive Index (

Use this for quick purity

checks.[1] Significant deviation

1.462 o
) (>+0.002) indicates water
absorption or hydrolysis.[1]
Classified as a Class I1IB
) combustible liquid.[1] Low fire
Flash Point 113°C

risk under standard lab

conditions.[1]

Solubility Profile
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o Water: Soluble.[1][2] (The short methyl chains do not provide enough lipophilicity to
overcome the polarity of the diamide core).

e Chlorinated Solvents (CH2Clz, CHCIs): Highly Soluble.[1]

 Aliphatic Hydrocarbons (Hexane, Dodecane): Limited solubility.[1] Note: This is why long-
chain analogues (like DMDOHEMA) are used in industrial extraction; TMMA requires a
phase modifier or polar diluent to stay in the organic phase if contacted with water.

Part 3: Synthesis & Purification Protocol

While TMMA is commercially available, in-house synthesis is often required to ensure the
absence of mono-amide impurities which can alter binding kinetics.

Reaction Logic

The most robust synthesis utilizes the aminolysis of diethyl malonate or the Schotten-Baumann
reaction of malonyl dichloride. The Malonyl Dichloride route is preferred for speed and yield,
provided moisture is strictly excluded.[1]

Reaction Equation:

[1]
Step-by-Step Protocol

e Setup: Flame-dry a 500 mL 3-neck round bottom flask. Equip with a dropping funnel, Nz inlet,
and a thermometer.[1]

e Solvent Charge: Add anhydrous Dichloromethane (DCM, 200 mL) and Dimethylamine
(excess, 4.0 eq) or use a commercially available Dimethylamine solution in THF. Cool to 0°C.

[1][3]

» Addition: Dissolve Malonyl Dichloride (1.0 eq) in DCM (50 mL). Add dropwise to the amine
solution over 60 minutes.

o Why? The reaction is highly exothermic.[1] Keeping T < 5°C prevents decomposition of the
acid chloride and minimizes side reactions.[1]
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o Workup:
o Allow to warm to Room Temp (RT) and stir for 2 hours.
o Filtration: Filter off the dimethylammonium chloride salt precipitate.[1]

o Washing: Wash the organic filtrate with saturated NaHCOs (remove acid traces) and
Brine.[1]

« Purification (Distillation):
o Dry over MgSOeu, filter, and concentrate.[1]

o Crucial Step: Perform vacuum distillation.[1] Collect the fraction boiling at ~135-140°C @
12 mmHg.[1]

o Purity Check: Product should be a clear oil.[1] If yellow, redistill.[1]

Synthesis Workflow (Graphviz)[1]
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Caption: Operational workflow for the synthesis of TMMA via the acid chloride route,
emphasizing thermal control points.

Part 4: Application in Actinide Extraction

The primary research utility of TMMA is as a neutral solvating extractant.[1]
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Mechanism of Action

TMMA operates via a solvation mechanism.[1] In high nitric acid concentrations, the carbonyl

oxygens coordinate to the metal center, while the nitrate ions act as counter-anions to maintain

charge neutrality.

Extraction Equilibrium:

Experimental Considerations

Stoichiometry: Typically,

or
depending on the diluent and metal ionic radius.[1]

Third Phase Formation: Because TMMA is somewhat polar and the complexes are highly
polar, "Third Phase Formation" (splitting of the organic phase into a light diluent-rich phase
and a heavy complex-rich phase) is a risk.

Mitigation: If using aliphatic diluents (dodecane), a Phase Modifier (e.g., Octanol or TBP) is
often required to maintain solubility of the metal-TMMA complex.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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